OTS964
OTS964
OTS964 is an inhibitor of lymphokine-activated killer T cell-originated protein kinase (TOPK; IC50 = 28 nM). It specifically blocks cytokinesis, leading to apoptosis, in a broad range of cancer cells. OTS964 induces apoptosis of human lung cancer cells in mouse xenografts.
Brand Name:
Vulcanchem
CAS No.:
1338542-14-5
VCID:
VC0160513
InChI:
InChI=1S/C23H24N2O2S/c1-13-11-18(26)19(16-7-5-15(6-8-16)14(2)12-25(3)4)20-17-9-10-28-22(17)23(27)24-21(13)20/h5-11,14,26H,12H2,1-4H3,(H,24,27)/t14-/m0/s1
SMILES:
CC1=C2C(C(C=CS3)=C3C(N2)=O)=C(C4=CC=C([C@@H](C)CN(C)C)C=C4)C(O)=C1
Molecular Formula:
C23H24N2O2S
Molecular Weight:
392.5
OTS964
CAS No.: 1338542-14-5
Cat. No.: VC0160513
Molecular Formula: C23H24N2O2S
Molecular Weight: 392.5
* For research use only. Not for human or veterinary use.
Specification
| Description | OTS964 is an inhibitor of lymphokine-activated killer T cell-originated protein kinase (TOPK; IC50 = 28 nM). It specifically blocks cytokinesis, leading to apoptosis, in a broad range of cancer cells. OTS964 induces apoptosis of human lung cancer cells in mouse xenografts. |
|---|---|
| CAS No. | 1338542-14-5 |
| Molecular Formula | C23H24N2O2S |
| Molecular Weight | 392.5 |
| Standard InChI | InChI=1S/C23H24N2O2S/c1-13-11-18(26)19(16-7-5-15(6-8-16)14(2)12-25(3)4)20-17-9-10-28-22(17)23(27)24-21(13)20/h5-11,14,26H,12H2,1-4H3,(H,24,27)/t14-/m0/s1 |
| Standard InChI Key | XCFRUAOZMVFDPQ-AWEZNQCLSA-N |
| SMILES | CC1=C2C(C(C=CS3)=C3C(N2)=O)=C(C4=CC=C([C@@H](C)CN(C)C)C=C4)C(O)=C1 |
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